Cas no 807355-70-0 (Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate)

• Product name: Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate
• CAS No: 807355-70-0
• MF: C₁₇H₁₈ClNO₄S
• MW: 367.84712266922
• CID: 4717170

Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate
• Ethyl 2-(3-chloropropanoylamino)-4-(4-methoxyphenyl)thiophene-3-carboxylate
• Ethyl 2-(3-chloropropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylate

• Inchi： 1S/C17H18ClNO4S/c1-3-23-17(21)15-13(11-4-6-12(22-2)7-5-11)10-24-16(15)19-14(20)8-9-18/h4-7,10H,3,8-9H2,1-2H3,(H,19,20)
• InChI Key： BJFYIRHKNCDTIC-UHFFFAOYSA-N
• SMILES： ClCCC(NC1=C(C(=O)OCC)C(=CS1)C1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 429
• Topological Polar Surface Area: 92.9